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Chemical Properties and Stability of Chlorothalonil

The table below summarizes key information on Chlorothalonil's stability under various conditions, drawn

from laboratory studies.

Factor Condition | Effect Key Findings / Quantitative Data

General Stability Neutral/Acidic vs. Stable in neutral and acidic media; breaks down
Basic Conditions under basic conditions [1].

Aqueous Sunlight / Suntest Degradation follows first-order kinetics; half-lives

Photodegradation apparatus from 0.7 to 101 hours depending on conditions [2].

Volatilization Post-application to Sustained for over 3 weeks; estimated 20-50% of
crops applied quantity can be lost via volatilization [3].

Experimental Protocols for Stability Studies

Here are methodologies from key studies investigating Chlorothalonil stability, which can serve as references

for your own experiments with the isotope-labeled compound.
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Protocol for Photodegradation in Water

This study investigated the breakdown of Chlorothalonil in water under light [2].

e Sample Preparation: Water samples (deionized and ground water) were spiked with chlorothalonil at
concentrations ranging from 28 to 100 uglL.

¢ Irradiation: Samples were irradiated using a Suntest apparatus or natural sunlight. Experiments were
also conducted with catalysts like FeCl3/H202 and Ti02/H20-.

¢ Analysis: After irradiation, water samples were preconcentrated using C18 solid-phase disk
extraction. The extracts were analyzed using Gas Chromatography with Electron Capture
Detection (GC-ECD) and Gas Chromatography-Mass Spectrometry (GC-MS).

e Degradation Products: The primary degradation products identified were trichloro-, dichloro-, and
chloro- derivatives of isophthalonitrile [2].

Protocol for Volatilization Measurement

A recent study provided the first online field measurements of chlorothalonil volatilization [3].

¢ Measurement Technique: Gaseous chlorothalonil concentrations were measured above a treated
wheat field using a highly sensitive Proton-Transfer-Reaction, Quadrupole-Injection, Time-of-
Flight Mass Spectrometer (PTR-QI-TOF-MS).

e Calibration: Concentrations from the PTR-QI-TOF-MS were calibrated against co-located
measurements taken using a Thermo-Desorption Gas Chromatography-Mass Spectrometer (TD-
GC-MS).

¢ Flux Calculation: Volatilization flux was computed over a 30-minute temporal resolution using
inverse dispersion modelling, supplemented with a Monte-Carlo-based uncertainty calculation.

The experimental workflow for studying Chlorothalonil stability, derived from these protocols, can be

visualized as follows:
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Frequently Asked Questions

e What is the recommended storage temperature for Chlorothalonil-13C2? While specific data for
the isotope-labeled standard is not available in the searched literature, one supplier suggests storing the
product "under the recommended conditions in the Certificate of Analysis" [4]. You should always
consult the manufacturer's datasheet for the specific lot you purchased. As a general practice for

stable isotope-labeled chemicals, storing at -20°C is often recommended to ensure long-term stability.

e How stable is Chlorothalonil-13C2 on solid-phase extraction disks? A study on unlabeled
Chlorothalonil found that it was not degraded on C18 Empore disks when stored for up to 3 months
at -20°C [2]. This suggests that for short-term storage of processed samples, -20°C is an effective

condition.

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://www.smolecule.com/products/s12876853?utm_src=pdf-body-img
https://www.smolecule.com/products/s12876853?utm_src=pdf-body
https://www.medchemexpress.com/chlorothalonil-13c2.html?srsltid=AfmBOooy18JtQO5zvt1BDBsj-xJqH08k9TuheLz9W_9XGEpcdoGYV7oa
https://www.smolecule.com/products/s12876853?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/9818395/
https://www.smolecule.com/products/s12876853?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Root Cause Analysis & Performance Maximization

Specifications & Pricing

e What are the main degradation products of Chlorothalonil? Research on the unlabeled compound

shows that photodegradation and environmental breakdown produce several metabolites. The primary

products identified include trichlore-1,3-dicyanobenzene,

dichloro-1,3-dicyanobenzene, and

chloro-1,3-dicyanobenzene [2]. Note that some environmental metabolites may be more toxic and

persistent than the parent compound [1].

Troubleshooting Guide

Issue Possible Cause Suggested Action

Unexpected Exposure to light Conduct experiments in the dark (e.g., use amber
degradation in (photolysis) or incorrect pH.  vials) and ensure the solution is buffered at a
solution neutral or slightly acidic pH.

Low recovery in Significant volatilization loss
volatility

experiments

during handling.

Inconsistent
analytical results

Instability of the compound
or its metabolites on the
column or in sample vials.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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